Cas no 1314675-43-8 (2-(1-aminocyclobutyl)-4-methylphenol)

• Product Name: 2-(1-aminocyclobutyl)-4-methylphenol
• CAS No: 1314675-43-8
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 6007538
• PubChem ID: 82599579
• Update Time: 2025-05-26

2-(1-aminocyclobutyl)-4-methylphenol Chemical and Physical Properties

Names and Identifiers

• 2-(1-aminocyclobutyl)-4-methylphenol
• 1314675-43-8
• EN300-1856393

• Inchi： 1S/C11H15NO/c1-8-3-4-10(13)9(7-8)11(12)5-2-6-11/h3-4,7,13H,2,5-6,12H2,1H3
• InChI Key： UMWWNSCILNSTPP-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C)C=C1C1(CCC1)N

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(1-aminocyclobutyl)-4-methylphenol

Recent Advances in the Study of 2-(1-aminocyclobutyl)-4-methylphenol (CAS: 1314675-43-8)

2-(1-aminocyclobutyl)-4-methylphenol (CAS: 1314675-43-8) is a novel chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclobutylamine and phenolic structure, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a subject of intense scientific inquiry.

The synthesis of 2-(1-aminocyclobutyl)-4-methylphenol has been optimized in recent years, with researchers developing more efficient and scalable methods. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic approach that significantly improves yield and purity, addressing previous challenges in large-scale production. The study also highlighted the compound's stability under physiological conditions, which is a critical factor for its potential use in drug development.

Pharmacological investigations have revealed that 2-(1-aminocyclobutyl)-4-methylphenol exhibits notable activity as a modulator of specific neurotransmitter systems. Preliminary in vitro and in vivo studies suggest its affinity for serotonin and dopamine receptors, positioning it as a candidate for treating neurological disorders such as depression and Parkinson's disease. However, further research is needed to fully understand its selectivity and potential side effects.

In addition to its neurological applications, recent findings indicate that this compound may possess anti-inflammatory and antioxidant properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated its ability to inhibit pro-inflammatory cytokines in murine models, suggesting potential applications in autoimmune diseases. These findings are particularly exciting given the growing need for novel anti-inflammatory agents with fewer side effects.

Despite these promising developments, challenges remain in the clinical translation of 2-(1-aminocyclobutyl)-4-methylphenol. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Researchers are currently exploring various formulation strategies, including prodrug approaches and nanoparticle delivery systems, to enhance its therapeutic efficacy.

In conclusion, 2-(1-aminocyclobutyl)-4-methylphenol (CAS: 1314675-43-8) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted pharmacological profile and improved synthetic accessibility make it a valuable candidate for further investigation. Future studies should focus on elucidating its mechanisms of action, optimizing its pharmacokinetic properties, and exploring its therapeutic potential in relevant disease models.